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Compound of Interest

Compound Name: Oxazolone

Cat. No.: B091610

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides crucial safety and handling information for oxazolone
(4-ethoxymethylene-2-phenyl-2-oxazolin-5-one), a compound widely used in immunological
research as a potent contact sensitizer. Due to its hazardous nature, a thorough understanding
of its properties and the implementation of strict safety protocols are imperative for all
personnel involved in its handling and use.

Chemical and Physical Properties

Oxazolone is a heterocyclic organic compound. A summary of its key chemical and physical
properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Oxazolone
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Property Value

Chemical Formula C12H11NO3[1][2]

Molecular Weight 217.22 g/mol [1]

CAS Number 15646-46-5[1][3]

Appearance White to orange or pink powder
Melting Point 94-96 °C

Boiling Point 308.8 °C at 760 mmHg

Flash Point 136.8 °C

Solubility Soluble in DMSO (55 mg/mL)
Density 1.18 g/cm3

Hazard Identification and Classification

The primary and most significant hazard associated with oxazolone is its potent ability to
cause skin sensitization, classified as Skin Sensitization, Category 1. This means that upon
initial contact, it can trigger an allergic response, and subsequent exposures, even to minute
amounts, can lead to severe allergic contact dermatitis.

GHS Hazard Statements:
e H317: May cause an allergic skin reaction.

While comprehensive quantitative toxicity data is largely unavailable in published literature, the
primary health risk remains its sensitizing properties. One study on oxazolone derivatives did
indicate a low acute toxicity with an LD50 greater than 5000 mg/kg in rats, however, this does
not directly apply to the parent oxazolone compound. Another study highlighted that
oxazolone can also act as a respiratory allergen in rats when inhaled.

Table 2: Summary of Toxicological Data for Oxazolone
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Toxicity Endpoint Route Species Value
Acute Toxicity Oral Not available No data available
Dermal Not available No data available
Inhalation Not available No data available
Skin ] ]
_ o Dermal Not available No data available
Corrosion/Irritation
Serious Eye . .
o Ocular Not available No data available
Damage/Irritation
Respiratory or Skin )
o Dermal Human/Animal Category 1
Sensitization
] Can actas a
Inhalation Rat )
respiratory allergen
Germ Cell ) ) )
o Not available Not available No data available
Mutagenicity
Carcinogenicity Not available Not available No data available
Reproductive Toxicity Not available Not available No data available

Ecological Toxicity:

There is no available data on the ecological toxicity of oxazolone. Therefore, release into the

environment must be strictly avoided.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling oxazolone to prevent skin and

respiratory exposure.

Table 3: Recommended Personal Protective Equipment for Handling Oxazolone
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Body Part Recommended PPE Specification
Nitrile or neoprene gloves.
Hands Chemical-resistant gloves Inspect for tears or holes
before use.
Safety goggles with side- Conforming to EN 166 (EU) or
Eyes/Face ) )
shields or a face shield NIOSH (US) standards.
] ) Fire/flame resistant and
Laboratory coat, impervious _ _ _
Body impervious clothing should be

clothing

worn.

Respiratory

Full-face respirator or dust

mask

Required when handling the
powder form or if dusts are

generated.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is crucial to minimize the risk of exposure and

ensure laboratory safety.

Experimental Workflow for Safe Handling

The following workflow outlines the essential steps for safely handling oxazolone in a

laboratory setting.
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Containment

(Evacuate non-essential personneD

y

Gnsure adequate ventilation and wear appropriate PPa

y

Grevent further spillage or leakage if safe to do sa

Cleanup

Post-Cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091610#safety-and-handling-precautions-for-
oxazolone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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